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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl

Cat. No.: B048405 Get Quote

An In-depth Technical Guide to 4,4'-Dibromobiphenyl

This technical guide provides comprehensive information on 4,4'-Dibromobiphenyl, catering

to researchers, scientists, and professionals in drug development. It covers its chemical

identity, physicochemical properties, spectral data, experimental protocols, and relevant

biological interactions.

Chemical Identity
The nomenclature and various identifiers for 4,4'-Dibromobiphenyl are crucial for accurate

documentation and database searches.

IUPAC Name: 1-bromo-4-(4-bromophenyl)benzene[1][2][3]

Synonyms: A variety of synonyms are used in literature and commercial listings for this

compound.[1][2][3][4][5][6]

4,4'-Dibromo-1,1'-biphenyl[4]

4,4'-Dibromodiphenyl[1][4]

p,p'-Dibromobiphenyl[1][6]

PBB 15[1][4][5]
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NSC-2098[1]

1,1'-Biphenyl, 4,4'-dibromo-[1][6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4,4'-Dibromobiphenyl.
This data is essential for its handling, application in synthesis, and analytical characterization.

Property Value Reference

CAS Number 92-86-4 [1][2][4][7][8][9][10]

Molecular Formula C₁₂H₈Br₂ [1][7][8][9][10]

Molecular Weight 312.00 g/mol [1][4][7][10]

Appearance
White to off-white crystalline

solid/powder
[8][11]

Melting Point 163-165 °C [4][7]

Boiling Point 355-360 °C [4][7][8]

Density ~1.67 g/cm³ [12]

Solubility

Insoluble in water; soluble in

organic solvents like benzene,

toluene, and chloroform.

[12][13]

Spectral Data
Spectral data is fundamental for the structural elucidation and purity assessment of 4,4'-
Dibromobiphenyl.
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Spectral Technique Key Data Points Reference

¹H NMR

(CDCl₃, 300 MHz) δ (ppm):

7.55 (d, J=8.6 Hz, 4H), 7.40 (d,

J=8.6 Hz, 4H)

[12]

¹³C NMR
(CDCl₃) δ (ppm): 139.1, 132.3,

128.8, 121.7
[14]

Mass Spectrometry (EI)
m/z: 312 (M⁺), 310, 314, 152,

76
[1][6][15]

Infrared (IR)

KBr disc: Key peaks

corresponding to C-H

stretching (aromatic), C=C

stretching (aromatic), and C-Br

stretching.

[11][16]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4,4'-Dibromobiphenyl are

provided below.

Synthesis via Direct Bromination of Biphenyl
This protocol is a modification of the method described by Buckles, Hausman, and Wheeler,

involving the vapor-phase bromination of biphenyl.[17]

Materials:

Biphenyl (finely powdered): 15.4 g (0.1 mole)

Bromine: 39 g (12 mL, 0.24 mole)

Benzene (for recrystallization)

10% Sodium sulfite or bisulfite solution

Equipment:
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10-inch desiccator with a porcelain rack

10-cm evaporating dish

Fume hood

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Place 15.4 g of finely powdered biphenyl in a suitable container and spread it on the rack

inside the desiccator.

In a 10-cm evaporating dish placed under the rack, carefully add 39 g of bromine.

Close the desiccator, ensuring a very small opening (e.g., by slightly opening the stopcock if

using a vacuum desiccator) to allow for the escape of the hydrogen bromide gas produced.

[17]

Leave the biphenyl in contact with the bromine vapor for at least 8 hours, or overnight, at

ambient temperature.[17]

After the reaction period, carefully remove the resulting orange solid from the desiccator in a

fume hood.

Allow the solid to stand in the open air under a hood for at least 4 hours to let excess

bromine and hydrogen bromide evaporate.[17]

The crude product can be washed with a 10% sodium sulfite solution to remove any

remaining bromine.

For purification, dissolve the crude product (~30 g) in approximately 75 mL of hot benzene,

filter the solution while hot, and then cool it to about 15°C to crystallize the product.[17]

Collect the crystals by filtration, wash with a small amount of cold benzene, and dry to obtain

pure 4,4'-Dibromobiphenyl.

Expected Yield: 75–77% (23.4–24.0 g).[17]
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Purification by Recrystallization
A general method for purification is recrystallization from a suitable solvent.

Procedure:

Dissolve the crude 4,4'-Dibromobiphenyl in a minimum amount of a hot solvent, such as

methanol or benzene.[7][17]

If the solution contains insoluble impurities, perform a hot filtration.

Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small portion of the cold solvent and dry them under vacuum.

Biological Interaction and Significance
Due to its structural similarity to polychlorinated biphenyls (PCBs), 4,4'-Dibromobiphenyl is a

compound of interest in toxicology and environmental science.[11] It is considered a persistent

organic pollutant.[11]

Like other polyhalogenated aromatic hydrocarbons, it can interact with cellular pathways

involved in xenobiotic metabolism. It has been shown to induce drug-metabolizing enzymes, a

process often mediated by the Aryl Hydrocarbon Receptor (AHR).[1] Chronic exposure may

have adverse effects on the liver, thyroid, and nervous system.[11]

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of 4,4'-
Dibromobiphenyl and its potential biological pathway interaction.
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Caption: Synthesis and purification workflow for 4,4'-Dibromobiphenyl.
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Caption: AHR pathway activation by 4,4'-Dibromobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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